1-(4-chloro-3-fluoropyridin-2-yl)methanamine dihydrochloride
Overview
Description
1-(4-chloro-3-fluoropyridin-2-yl)methanamine dihydrochloride, also known as 4-Chloro-3-fluoropyridine-2-methanamine dihydrochloride, is a versatile compound used in scientific research and laboratory experiments. It is an organic compound that is composed of a pyridine ring, a chlorine atom, and a fluorine atom. The compound is soluble in water, methanol, and ethanol and is used in a variety of applications, such as in the synthesis of pharmaceuticals and agrochemicals.
Mechanism of Action
The mechanism of action of 1-(4-chloro-3-fluoropyridin-2-yl)methanamine dihydrochloride is not fully understood. It is believed that the compound acts as an inhibitor of certain enzymes and receptors. It is also believed to interact with certain proteins and other molecules, which may affect the activity of certain enzymes and receptors.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(4-chloro-3-fluoropyridin-2-yl)methanamine dihydrochloride are not fully understood. However, it has been shown to have an inhibitory effect on certain enzymes and receptors. It has also been shown to interact with certain proteins and other molecules, which may affect the activity of certain enzymes and receptors.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(4-chloro-3-fluoropyridin-2-yl)methanamine dihydrochloride in laboratory experiments include its high solubility in water, methanol, and ethanol, as well as its versatility in synthesizing a variety of compounds. Its main limitation is its lack of specificity, as it may interact with other molecules and proteins, which can affect the outcome of the experiment.
Future Directions
For 1-(4-chloro-3-fluoropyridin-2-yl)methanamine dihydrochloride research include the development of more specific compounds, the exploration of its potential interactions with other molecules and proteins, and the study of its effects on various diseases and drug development. Additionally, further research is needed to understand its mechanism of action and to identify new applications for the compound.
Synthesis Methods
The synthesis of 1-(4-chloro-3-fluoropyridin-2-yl)methanamine dihydrochloride can be achieved through a variety of methods. One of the most common methods is the reaction of 4-chloro-3-fluoropyridine with 2-aminoethanol in the presence of an acid catalyst. This reaction produces the desired product in high yields. Other methods include the reaction of 4-chloro-3-fluoropyridine with 2-methylaminoethanol, 2-methoxymethylaminoethanol, or 2-methoxyethylaminoethanol.
Scientific Research Applications
1-(4-chloro-3-fluoropyridin-2-yl)methanamine dihydrochloride is used to synthesize a variety of pharmaceuticals, agrochemicals, and other compounds. It is also used in the synthesis of a variety of compounds used in the study of disease and drug development. For example, it has been used in the synthesis of compounds used to study cancer, Alzheimer’s disease, and Parkinson’s disease. It has also been used in the synthesis of compounds used in the development of new drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-chloro-3-fluoropyridin-2-yl)methanamine dihydrochloride involves the reaction of 4-chloro-3-fluoropyridine with formaldehyde followed by reduction and salt formation.", "Starting Materials": [ "4-chloro-3-fluoropyridine", "Formaldehyde", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: 4-chloro-3-fluoropyridine is reacted with formaldehyde in the presence of hydrochloric acid to form 1-(4-chloro-3-fluoropyridin-2-yl)methanol.", "Step 2: The resulting product is then reduced using sodium borohydride to form 1-(4-chloro-3-fluoropyridin-2-yl)methanamine.", "Step 3: The final step involves the formation of the dihydrochloride salt by reacting 1-(4-chloro-3-fluoropyridin-2-yl)methanamine with hydrochloric acid." ] } | |
CAS RN |
2496725-46-1 |
Product Name |
1-(4-chloro-3-fluoropyridin-2-yl)methanamine dihydrochloride |
Molecular Formula |
C6H8Cl3FN2 |
Molecular Weight |
233.5 |
Purity |
95 |
Origin of Product |
United States |
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